Cas no 4430-31-3 (Octahydro-2H-chromen-2-one)

Octahydro-2H-chromen-2-one structure
Octahydro-2H-chromen-2-one structure
Octahydro-2H-chromen-2-one
4430-31-3
C9H14O2
154.2063
MFCD00221714
45045

Octahydro-2H-chromen-2-one Properties

Names and Identifiers

    • Octahydrocoumarin
    • Octahydro-2H-1-benzopyran-2-one
    • 3,4,4a,5,6,7,8,8a-octahydrochromen-2-one
    • 1-oxadecal-2-one
    • 2H-1-Benzopyran-2-one,octahydro
    • Bicyclononalactone
    • COUMARIN,OCTAHYDRO
    • Cyclohexyl lactone
    • EINECS 224-623-4
    • FEMA No. 3791
    • hexahydrocoumarin
    • Octahydro-1-benzopyran-2-one
    • octahydro-2H-chromen-2-one
    • octahydrochromen-2-one
    • octahydro-coumari
    • octahydro-2h-1-benzopyran-2-on
    • Cyclohexyllactone
    • 2H-1-Benzopyran-2-one, octahydro-
    • COUMARIN, OCTAHYDRO-
    • MSFLYJIWLHSQLG-UHFFFAOYSA-N
    • perhydrocoumarin
    • octahydrocoumarine
    • octahydro-coumarin
    • Octahydrocoumarin, 8CI
    • Octahydro-2H-chromen-2-one #
    • +Expand
    • MFCD00221714
    • MSFLYJIWLHSQLG-UHFFFAOYSA-N
    • 1S/C9H14O2/c10-9-6-5-7-3-1-2-4-8(7)11-9/h7-8H,1-6H2
    • O1C(C([H])([H])C([H])([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C12[H])=O

Computed Properties

  • 154.09900
  • 0
  • 2
  • 0
  • 11
  • 165
  • 1.9
  • 26.3

Experimental Properties

  • 1.88220
  • 26.30000
  • n20/D 1.492(lit.)
  • 145°C at 16 mmHg
  • >230 °F
  • 3791 | OCTAHYDROCOUMARIN
  • 1.092 g/mL at 25 °C(lit.)

Octahydro-2H-chromen-2-one Price

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P003B2F-1g
Octahydrocoumarin
4430-31-3 97%
1g
$8.00 2024-05-02
A2B Chem LLC
AB53511-1g
Octahydro-2h-chromen-2-one
4430-31-3 97%
1g
$7.00 2024-04-20
Aaron
AR003BAR-1g
Octahydrocoumarin
4430-31-3 98%
1g
$5.00
abcr
AB528716-5 g
Octahydro-2H-chromen-2-one; .
4430-31-3
5g
€83.40 2023-04-17
Alichem
A449042262-100g
Octahydro-2H-chromen-2-one
4430-31-3 97%
100g
$189.00 2023-09-01
Ambeed
A336683-1g
Octahydro-2H-chromen-2-one
4430-31-3 97%
1g
$8.00
Chemenu
CM162877-100g
octahydro-2H-chromen-2-one
4430-31-3 97%
100g
$184 2021-08-05
Cooke Chemical
BD3652845-1g
Octahydro-2H-chromen-2-one
4430-31-3 97%
1g
RMB 33.60 2023-09-07
Crysdot LLC
CD11122909-100g
Octahydro-2H-chromen-2-one
4430-31-3 97%
100g
$189 2024-07-19
eNovation Chemicals LLC
D759018-100g
Octahydrocoumarin
4430-31-3 95%
100g
$265 2022-05-25

Octahydro-2H-chromen-2-one Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:4430-31-3)
TANG SI LEI
15026964105
2881489226@qq.com

Octahydro-2H-chromen-2-one Related Literature

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